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Compound of Interest

Compound Name: GSK-2250665A

Cat. No.: B15545204

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of GSK-2250665A's Selectivity Profile.

GSK-2250665A is a potent inhibitor of Inducible T-cell Kinase (Itk), a member of the Tec family
of non-receptor tyrosine kinases.[1][2][3] The Tec kinase family, which also includes Bruton's
tyrosine kinase (Btk), Tec, Tyrosine-protein kinase Txk (also known as RIk), and Bone marrow
tyrosine kinase on chromosome X (Bmx), plays a crucial role in the signaling pathways of
hematopoietic cells.[4] Understanding the selectivity profile of a kinase inhibitor is paramount
for predicting its biological effects and potential off-target activities. This guide provides a
comparative analysis of GSK-2250665A's cross-reactivity with other members of the Tec

kinase family, supported by available experimental data.

Quantitative Comparison of Inhibitory Activity

The selectivity of GSK-2250665A has been evaluated against a panel of kinases, including the
Tec family. The following table summarizes the inhibitory potency (pIC50) of GSK-2250665A
against Itk and its cross-reactivity with other Tec family members.
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Kinase Target Tec Family Member pIC50

Itk Yes ~9.2 (pKi)
Btk Yes 6.5

Tec Yes 6.6

Txk (RIK) Yes 7.1

Bmx Yes 6.8
Aurora B No 6.4

Data sourced from Alder et al. (2013) and publicly available databases.[1][3][4] The pKi value
for Itk is noted, which is a measure of binding affinity, while pIC50 values are provided for the
other kinases, representing the negative logarithm of the half-maximal inhibitory concentration.

Tec Kinase Family and GSK-2250665A Inhibition

The following diagram illustrates the members of the Tec kinase family and highlights the
primary inhibitory action of GSK-2250665A on Itk.
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Tec Kinase Family Inhibition by GSK-2250665A

GSK-2250665A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. GSK 2250665A | ITK | Tocris Bioscience [tocris.com]
e 2. abmole.com [abmole.com]
e 3. rndsystems.com [rndsystems.com]

e 4. Identification of a Novel and Selective Series of Itk Inhibitors via a Template-Hopping
Strategy - PMC [pmc.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [GSK-2250665A: A Comparative Analysis of Cross-
Reactivity within the Tec Kinase Family]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15545204?utm_src=pdf-body-img
https://www.benchchem.com/product/b15545204?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/gsk-2250665a_5401
https://www.abmole.com/products/gsk-2250665a.html
https://www.rndsystems.com/products/gsk-2250665a_5401
https://pmc.ncbi.nlm.nih.gov/articles/PMC4027447/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4027447/
https://www.benchchem.com/product/b15545204#gsk-2250665a-cross-reactivity-with-other-tec-kinases
https://www.benchchem.com/product/b15545204#gsk-2250665a-cross-reactivity-with-other-tec-kinases
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b15545204#gsk-2250665a-cross-reactivity-with-other-
tec-kinases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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